N-[(2,5-dimethyl-1H-imidazol-4-yl)methyl]-3-ethyl-1,2,4-thiadiazol-5-amine

• IUPAC Name: N-[(2,5-dimethyl-1H-imidazol-4-yl)methyl]-3-ethyl-1,2,4-thiadiazol-5-amine
• InChI: InChI=1S/C10H15N5S/c1-4-9-14-10(16-15-9)11-5-8-6(2)12-7(3)13-8/h4-5H2,1-3H3,(H,12,13)(H,11,14,15)
• InChI Key: HYTIPKAUZWBXSG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NSC(=N1)NCC2=C(NC(=N2)C)C
• Molecular Formula: C10H15N5S
• Molecular Weight: 237.33 g/mol

Description

N-[(2,5-dimethyl-1H-imidazol-4-yl)methyl]-3-ethyl-1,2,4-thiadiazol-5-amine is a synthetic organic compound featuring both imidazole and thiadiazole rings. These heterocyclic structures are known for their significant roles in medicinal chemistry, offering a variety of biological activities. The compound’s unique structure makes it a subject of interest for researchers exploring new therapeutic agents and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(2,5-dimethyl-1H-imidazol-4-yl)methyl]-3-ethyl-1,2,4-thiadiazol-5-amine typically involves multi-step reactions starting from readily available precursors. One common route includes:

Formation of the Imidazole Ring: The imidazole ring can be synthesized through the cyclization of a suitable precursor, such as an α-amino ketone, with an aldehyde and ammonia under acidic conditions.

Formation of the Thiadiazole Ring: The thiadiazole ring is often formed by the cyclization of thiosemicarbazide with an appropriate carboxylic acid derivative.

Coupling of the Rings: The final step involves the coupling of the imidazole and thiadiazole rings through a nucleophilic substitution reaction, where the imidazole derivative reacts with an appropriate thiadiazole precursor under basic conditions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors to enhance reaction efficiency and scalability, as well as the implementation of purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfur atom in the thiadiazole ring, forming sulfoxides or sulfones.

Reduction: Reduction reactions can target the imidazole ring, potentially leading to the formation of dihydroimidazole derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Nucleophilic substitution reactions often employ bases like sodium hydride (NaH) or potassium carbonate (K₂CO₃) in polar aprotic solvents.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation of the thiadiazole ring can yield sulfoxides or sulfones, while substitution reactions can introduce various alkyl or aryl groups into the imidazole or thiadiazole rings.

Scientific Research Applications

Chemistry

In chemistry, N-[(2,5-dimethyl-1H-imidazol-4-yl)methyl]-3-ethyl-1,2,4-thiadiazol-5-amine is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction mechanisms and the development of novel synthetic methodologies.

Biology

Biologically, this compound has shown potential as an antimicrobial agent due to its ability to disrupt bacterial cell walls. It is also being investigated for its antifungal and antiviral properties.

Medicine

In medicine, the compound is being studied for its potential as an anti-inflammatory and anticancer agent. Its ability to interact with specific enzymes and receptors makes it a promising candidate for drug development.

Industry

Industrially, the compound can be used in the development of new materials with specific properties, such as enhanced thermal stability or electrical conductivity. It may also find applications in the field of agrochemicals as a pesticide or herbicide.

Mechanism of Action

The mechanism of action of N-[(2,5-dimethyl-1H-imidazol-4-yl)methyl]-3-ethyl-1,2,4-thiadiazol-5-amine involves its interaction with various molecular targets. For instance, in its antimicrobial role, the compound can inhibit the synthesis of bacterial cell walls by binding to key enzymes involved in the process. In its anticancer role, it may induce apoptosis in cancer cells by interacting with specific signaling pathways and proteins.

Comparison with Similar Compounds

Similar Compounds

• N-[(2-methyl-1H-imidazol-4-yl)methyl]-3-ethyl-1,2,4-thiadiazol-5-amine
• N-[(2,5-dimethyl-1H-imidazol-4-yl)methyl]-3-methyl-1,2,4-thiadiazol-5-amine
• N-[(2,5-dimethyl-1H-imidazol-4-yl)methyl]-3-ethyl-1,2,4-oxadiazol-5-amine

Uniqueness

N-[(2,5-dimethyl-1H-imidazol-4-yl)methyl]-3-ethyl-1,2,4-thiadiazol-5-amine stands out due to its specific substitution pattern, which can influence its reactivity and biological activity. The presence of both dimethyl groups on the imidazole ring and the ethyl group on the thiadiazole ring can enhance its lipophilicity and potentially improve its ability to cross biological membranes, making it more effective in certain applications.

This detailed overview provides a comprehensive understanding of N-[(2,5-dimethyl-1H-imidazol-4-yl)methyl]-3-ethyl-1,2,4-thiadiazol-5-amine, covering its synthesis, reactions, applications, and unique properties